butyl 4-[(2-chloro-4-methylbenzoyl)amino]benzoate

• IUPAC Name: butyl 4-[(2-chloro-4-methylbenzoyl)amino]benzoate
• InChI: InChI=1S/C19H20ClNO3/c1-3-4-11-24-19(23)14-6-8-15(9-7-14)21-18(22)16-10-5-13(2)12-17(16)20/h5-10,12H,3-4,11H2,1-2H3,(H,21,22)
• InChI Key: SZSCBSQUDBGWGS-UHFFFAOYSA-N
• Canonical SMILES: CCCCOC(=O)C1=CC=C(C=C1)NC(=O)C2=C(C=C(C=C2)C)Cl
• Molecular Formula: C19H20ClNO3
• Molecular Weight: 345.8 g/mol

Description

The compound “butyl 4-[(2-chloro-4-methylbenzoyl)amino]benzoate” is an organic compound consisting of a butyl ester of a benzoic acid derivative. The benzoic acid moiety is substituted with an amide group, which in turn is substituted with a 2-chloro-4-methylbenzoyl group.

Molecular Structure Analysis

The molecular structure of this compound would likely consist of a benzene ring core, with the various substituents attached at specific positions. The exact structure would depend on the positions of the substituents.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions. For example, the benzene ring might undergo electrophilic aromatic substitution, while the amide group could participate in various reactions involving the carbonyl group or the nitrogen.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors such as the size and shape of the molecule, the presence of polar groups, and the overall charge distribution would influence properties such as solubility, melting point, boiling point, and reactivity.

Mechanism of Action

The mechanism of action of this compound would depend on its intended use. For example, if it were a drug, its mechanism of action would depend on the specific biological target. Unfortunately, without more information, it’s difficult to speculate on the potential mechanisms of action.

Safety and Hazards

The safety and hazards associated with this compound would depend on its physical and chemical properties, as well as how it is handled and used. As with any chemical, appropriate safety precautions should be taken when handling this compound.

Future Directions

The future directions for research on this compound would depend on its potential applications. For example, if it were found to have useful biological activity, it might be studied as a potential drug. Alternatively, if it had interesting chemical reactivity, it might be studied in the context of synthetic chemistry.